Cas no 656810-13-8 (Benzaldehyde, 4-[3-(3-phenoxypropoxy)propoxy]-)

Benzaldehyde, 4-[3-(3-phenoxypropoxy)propoxy]- structure
656810-13-8 structure
Product Name:Benzaldehyde, 4-[3-(3-phenoxypropoxy)propoxy]-
CAS No:656810-13-8
MF:C19H22O4
MW:314.375586032867
CID:397653
PubChem ID:71375508
Update Time:2025-04-19

Benzaldehyde, 4-[3-(3-phenoxypropoxy)propoxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 4-[3-(3-phenoxypropoxy)propoxy]-
    • 4-[3-(3-phenoxypropoxy)propoxy]benzaldehyde
    • DTXSID10798244
    • 656810-13-8
    • Inchi: 1S/C19H22O4/c20-16-17-8-10-19(11-9-17)23-15-5-13-21-12-4-14-22-18-6-2-1-3-7-18/h1-3,6-11,16H,4-5,12-15H2
    • InChI Key: WMNVFZYATKWIBU-UHFFFAOYSA-N
    • SMILES: O(CCCOC1C=CC=CC=1)CCCOC1C=CC(C=O)=CC=1

Computed Properties

  • Exact Mass: 314.15186
  • Monoisotopic Mass: 314.15180918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 11
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司